molecular formula C7H8O2 B8611018 Benzyl hydroperoxide CAS No. 3071-34-9

Benzyl hydroperoxide

Cat. No.: B8611018
CAS No.: 3071-34-9
M. Wt: 124.14 g/mol
InChI Key: YVJRCWCFDJYONJ-UHFFFAOYSA-N
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Description

Benzyl hydroperoxide is a useful research compound. Its molecular formula is C7H8O2 and its molecular weight is 124.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

3071-34-9

Molecular Formula

C7H8O2

Molecular Weight

124.14 g/mol

IUPAC Name

hydroperoxymethylbenzene

InChI

InChI=1S/C7H8O2/c8-9-6-7-4-2-1-3-5-7/h1-5,8H,6H2

InChI Key

YVJRCWCFDJYONJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

0.3 mmol of N-hydroxyphthalimide and 0.6 mmol of cumene hydroperoxide are added at a temperature of 125° C. to 30 mmol of toluene in a round-bottomed flask having an attached reflux condenser. The reaction mixture is stirred for 8 hours at said temperature under an oxygen atmosphere of 1 bar. Benzyl hydroperoxide is obtained at a selectivity of 51.7% at a toluene conversion rate of 8%. Other products are benzaldehyde (24.6%) and benzoic acid (23.6%).
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Synthesis routes and methods II

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750 G of toluene are introduced into a 1.5 liter stainless steel autoclave which is shaken; the toluene is oxidised, at 180°C under a pressure of 20 bars, with air depleted of oxygen until it contains only 8%, with an hourly flow rate of 240 liters (measured under normal temperature and pressure). After 1 hour 30 minutes the reaction mixture is cooled. The hydroperoxide is then purified via its sodium salt. 11.4 G of benzyl hydroperoxide, containing 85% by weight of pure product, are thus obtained.
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